Cas no 2107273-16-3 (N-methyl-N'-(azide-PEG3)-Cy3)

• Product Name: N-methyl-N'-(azide-PEG3)-Cy3
• CAS No: 2107273-16-3
• MF: C₃₂H₄₂N₅O₃Cl
• MW: 580.17
• CID: 4760043
• PubChem ID: 123132155
• Update Time: 2025-05-21

N-methyl-N'-(azide-PEG3)-Cy3 Chemical and Physical Properties

Names and Identifiers

• BP-23022
• 2107273-16-3
• AKOS040743695
• T18444
• CS-0116041
• (2E)-1-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-3,3-dimethyl-2-[(E)-3-(1,3,3-trimethylindol-1-ium-2-yl)prop-2-enylidene]indole;chloride
• N-methyl-N'-(azide-PEG3)-Cy3
• HY-140010

• Inchi： InChI=1S/C32H42N5O3.ClH/c1-31(2)25-11-6-8-13-27(25)36(5)29(31)15-10-16-30-32(3,4)26-12-7-9-14-28(26)37(30)18-20-39-22-24-40-23-21-38-19-17-34-35-33;/h6-16H,17-24H2,1-5H3;1H/q+1;/p-1
• InChI Key： SGXCJGKDAXLWKL-UHFFFAOYSA-M
• SMILES： CC1(C2=CC=CC=C2[N+](=C1C=CC=C3C(C4=CC=CC=C4N3CCOCCOCCOCCN=[N+]=[N-])(C)C)C)C.[Cl-]

Computed Properties

• Exact Mass: 579.2976179g/mol
• Monoisotopic Mass: 579.2976179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 981
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3Ų

Additional information on N-methyl-N'-(azide-PEG3)-Cy3

N-methyl-N'-(azide-PEG3)-Cy3: A Versatile Reagent for Bioconjugation and Imaging Applications

N-methyl-N'-(azide-PEG3)-Cy3 (CAS No. 2107273-16-3) is a highly versatile reagent that has gained significant attention in the fields of bioconjugation and imaging. This compound combines the unique properties of a fluorescent dye, Cy3, with the reactivity of an azide group and the biocompatibility of a polyethylene glycol (PEG) linker. The combination of these features makes it an ideal candidate for a wide range of applications, from labeling biomolecules to developing advanced imaging techniques.

The Cy3 moiety is a well-known fluorescent dye that emits light in the red region of the spectrum, making it highly suitable for fluorescence microscopy and other optical imaging methods. Its high quantum yield and photostability ensure reliable and consistent signal detection, even under challenging experimental conditions. The azide group, on the other hand, is a powerful functional group that can participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC). These reactions are known for their high efficiency and selectivity, allowing for precise and site-specific conjugation to target molecules.

The inclusion of a PEG3 linker in the structure of N-methyl-N'-(azide-PEG3)-Cy3 adds another layer of functionality. PEGylation is a widely used technique in bioconjugation due to its ability to enhance solubility, reduce immunogenicity, and improve the pharmacokinetic properties of conjugated molecules. The PEG3 linker provides sufficient flexibility to ensure optimal orientation for the azide group to react with its target, while also minimizing steric hindrance that could interfere with conjugation efficiency.

Recent studies have highlighted the potential of N-methyl-N'-(azide-PEG3)-Cy3 in various biological applications. For instance, researchers have utilized this reagent to label antibodies for immunoassays and flow cytometry. The high specificity and sensitivity of the labeled antibodies enable accurate detection and quantification of target proteins in complex biological samples. Additionally, the use of Cy3 as a fluorophore allows for multiplexing with other fluorescent dyes, expanding the range of detectable targets in a single experiment.

In another application, N-methyl-N'-(azide-PEG3)-Cy3 has been employed in live-cell imaging studies. The ability to label proteins or other biomolecules with high precision and minimal perturbation to cellular processes makes it an invaluable tool for investigating dynamic biological events in real-time. The combination of the azide group's reactivity and the PEG linker's biocompatibility ensures that labeled molecules remain stable and functional within living cells.

Beyond its use in basic research, N-methyl-N'-(azide-PEG3)-Cy3 has shown promise in therapeutic applications. For example, it can be used to develop targeted drug delivery systems by conjugating therapeutic agents to specific biomolecules. The fluorescent label allows for real-time monitoring of drug distribution and uptake, providing valuable insights into pharmacokinetics and biodistribution. This information is crucial for optimizing treatment regimens and improving patient outcomes.

The versatility of N-methyl-N'-(azide-PEG3)-Cy3 is further demonstrated by its compatibility with various bioconjugation strategies. In addition to click chemistry reactions, it can be used in thiol-Michael addition reactions or amine coupling reactions, depending on the specific requirements of the experiment. This flexibility makes it an attractive choice for researchers working on diverse projects across multiple disciplines.

In conclusion, N-methyl-N'-(azide-PEG3)-Cy3 (CAS No. 2107273-16-3) is a powerful reagent that combines the advantages of fluorescence labeling with advanced bioconjugation techniques. Its unique properties make it an essential tool for researchers involved in biochemistry, cell biology, and pharmaceutical development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.